![molecular formula C14H9FN2O2 B2459860 2-(2-fluoroanilino)-4H-3,1-benzoxazin-4-one CAS No. 194154-77-3](/img/structure/B2459860.png)
2-(2-fluoroanilino)-4H-3,1-benzoxazin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-(2-fluoroanilino)-4H-3,1-benzoxazin-4-one” is a benzoxazinone derivative with a fluoroanilino group at the 2-position . Benzoxazinones are heterocyclic compounds containing a benzene ring fused to an oxazine ring. The fluoroanilino group consists of an aniline (an aromatic amine) with a fluorine atom at the 2-position.
Molecular Structure Analysis
The molecular structure of this compound would likely show aromaticity in the benzene and oxazine rings, with the oxazine ring also containing a carbonyl group. The fluoroanilino group would introduce an additional aromatic ring and a fluorine atom .Chemical Reactions Analysis
Again, while specific reactions involving “2-(2-fluoroanilino)-4H-3,1-benzoxazin-4-one” are not available, benzoxazinones and fluoroanilines can participate in a variety of chemical reactions. For instance, the carbonyl group in the benzoxazinone could undergo nucleophilic addition reactions, and the aromatic rings could undergo electrophilic aromatic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(2-fluoroanilino)-4H-3,1-benzoxazin-4-one” would be influenced by its functional groups. For instance, the presence of the fluorine atom could influence its reactivity and the polarity of the molecule .Scientific Research Applications
- Application : 2-amino-1,4-naphthoquinones, including 2-(2-fluoroanilino)-4H-3,1-benzoxazin-4-one, exhibit antimicrobial activity against aerobic and anaerobic microorganisms .
- Application : 2-(2-fluoroanilino)-4H-3,1-benzoxazin-4-one derivatives may show efficacy against fungal species, including Candida .
- Application : 2-(Phenylamino)-1,4-naphthoquinone derivatives exhibit antiproliferative activity and have been studied as anticancer agents .
- Application : Synthesized compounds related to 2-(2-fluoroanilino)-4H-3,1-benzoxazin-4-one show potent EGFR inhibition .
- Application : A specific compound derived from 2-(2-fluoroanilino)-4H-3,1-benzoxazin-4-one exhibits extreme selectivity against EGFR and anticancer activity .
Antimicrobial Activity
Antifungal Properties
Anticancer Potential
EGFR Inhibition
Selective EGFR Inhibitor
Ultrasound-Assisted Synthesis
These applications highlight the versatility and potential of 2-(2-fluoroanilino)-4H-3,1-benzoxazin-4-one in various scientific contexts. Researchers can further investigate its properties and applications in drug development, antimicrobial agents, and cancer therapeutics. 🌟
Mechanism of Action
Target of Action
Similar compounds such as 2-fluoroaniline have been shown to interact with lysozyme in enterobacteria phage t4 . Lysozyme is an enzyme that breaks down bacterial cell walls, which is crucial for maintaining cellular integrity.
Mode of Action
For instance, 2-fluoroaniline is known to exert its effect through 4-hydroxylation and subsequent p-benzoquinonimine formation .
Biochemical Pathways
It’s worth noting that many organic compounds containing a quinone moiety in their structure have been associated with different biological activities . These compounds can accept one or two electrons to form intermediate species that interact with crucial cellular molecules such as oxygen, DNA, and proteins, modifying their biological properties .
Pharmacokinetics
It’s known that the metabolism and excretion of the xenobiotic compound 2-fluoroaniline are efficient, primarily through 4-hydroxylation with subsequent sulfate or glucuronide formation . At least 80% of the dose is excreted in the urine within 24 hours . These properties could potentially influence the bioavailability of 2-(2-fluoroanilino)-4H-3,1-benzoxazin-4-one.
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(2-fluoroanilino)-3,1-benzoxazin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9FN2O2/c15-10-6-2-4-8-12(10)17-14-16-11-7-3-1-5-9(11)13(18)19-14/h1-8H,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNYYAKGNULJHJU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)OC(=N2)NC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-fluoroanilino)-4H-3,1-benzoxazin-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.